Cas no 188047-58-7 (1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl-)
188047-58-7 structure
Product Name:1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl-
CAS No:188047-58-7
MF:C11H8Cl2N2O
MW:255.10002040863
CID:1379939
Update Time:2024-08-16
1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl-
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- Inchi: 1S/C11H8Cl2N2O/c1-7-9(11(13)16)10(12)15(14-7)8-5-3-2-4-6-8/h2-6H,1H3
- InChI Key: PTBNUSNSZVQIBC-UHFFFAOYSA-N
- SMILES: C(Cl)(C1=C(Cl)N(C2=CC=CC=C2)N=C1C)=O
Computed Properties
- Exact Mass: 254.00154
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Melting Point: 97 °C
- Boiling Point: 366.7±37.0 °C(Predicted)
- PSA: 34.89
- pka: -5.05±0.10(Predicted)
1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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